Cas no 2377610-17-6 (3-Chloro-2,5-difluorophenylboronic acid)

3-Chloro-2,5-difluorophenylboronic acid is a boronic acid derivative commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. Its distinct substitution pattern, featuring chloro and fluoro groups at the 3-, 2-, and 5-positions, enhances its reactivity and selectivity in forming biaryl compounds. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization is critical. Its stability under typical reaction conditions and compatibility with various catalysts make it a reliable choice for constructing complex molecular architectures. The product is typically supplied in high purity, ensuring consistent performance in demanding synthetic applications.

3-Chloro-2,5-difluorophenylboronic acid structure

2377610-17-6 structure

Product Name:3-Chloro-2,5-difluorophenylboronic acid

CAS No:2377610-17-6

MF:C₆H₄BClF₂O₂

MW:192.355567932129

CID:5523973

Update Time:2025-06-08

3-Chloro-2,5-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2,5-difluorophenylboronic acid
- Inchi： 1S/C6H4BClF2O2/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2,11-12H
- InChI Key： FUEJTTZXXILONA-UHFFFAOYSA-N
- SMILES： B(C1=CC(F)=CC(Cl)=C1F)(O)O

3-Chloro-2,5-difluorophenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AZ90307-1g	3-Chloro-2,5-difluorophenylboronic acid	2377610-17-6	98%	1g	$499.00	2024-04-20
A2B Chem LLC	AZ90307-5g	3-Chloro-2,5-difluorophenylboronic acid	2377610-17-6	98%	5g	$1479.00	2024-04-20

3-Chloro-2,5-difluorophenylboronic acid Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on 3-Chloro-2,5-difluorophenylboronic acid

Comprehensive Overview of 3-Chloro-2,5-difluorophenylboronic acid (CAS No. 2377610-17-6)

3-Chloro-2,5-difluorophenylboronic acid (CAS No. 2377610-17-6) is a highly specialized boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and advanced material synthesis. Its unique structural properties, featuring both chloro and difluoro substituents, make it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic chemistry. This compound has garnered significant attention due to its role in creating complex molecules for drug discovery, particularly in the development of kinase inhibitors and biaryl-based therapeutics.

The growing demand for 3-Chloro-2,5-difluorophenylboronic acid aligns with trends in precision medicine and green chemistry. Researchers frequently search for "boronic acid applications in drug synthesis" or "difluorophenylboronic acid stability," reflecting its relevance in optimizing reaction efficiency and yield. Its compatibility with water-tolerant coupling conditions addresses sustainability concerns, a hot topic in 2024 as industries prioritize eco-friendly protocols. The compound’s electron-withdrawing groups enhance reactivity in Pd-catalyzed reactions, a feature highlighted in recent publications on heterocyclic compound synthesis.

From a technical perspective, CAS No. 2377610-17-6 exhibits remarkable stability under inert atmospheres, though proper storage at 2-8°C is recommended to prevent protodeboronation. Analytical data, including NMR and HPLC purity profiles (often exceeding 97%), are critical for users investigating "how to characterize boronic acids." The compound’s crystalline form and solubility in THF or DMSO further facilitate its use in high-throughput screening, a key focus area for AI-driven drug discovery platforms.

Innovative applications of 3-Chloro-2,5-difluorophenylboronic acid extend to OLED materials and supramolecular chemistry, where its fluorine-rich aromatic system contributes to electron transport properties. Searches like "boronic acids in material science" underscore its interdisciplinary importance. Regulatory-compliant synthesis routes (avoiding hazardous reagents) dominate discussions among manufacturers, aligning with global shifts toward REACH-compliant intermediates.

In summary, 3-Chloro-2,5-difluorophenylboronic acid (CAS No. 2377610-17-6) represents a nexus of innovation across multiple scientific domains. Its versatility in C-C bond formation, coupled with stringent quality benchmarks, positions it as a critical tool for researchers tackling challenges in cancer therapeutics, sustainable catalysis, and smart materials. Future studies may explore its potential in proteolysis-targeting chimeras (PROTACs), another trending topic in biomedical chemistry.